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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B12414076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridecanoic acid-d9 is the deuterium-labeled form of tridecanoic acid, a 13-carbon saturated

fatty acid. In the field of lipidomics and metabolic research, it serves as a crucial internal

standard for the accurate quantification of fatty acids and other lipids in various biological

matrices. Its chemical inertness and the mass shift introduced by the deuterium atoms make it

an ideal tool for mass spectrometry-based analytical methods. This guide provides a

comprehensive overview of the chemical properties, synthesis, metabolism, and analytical

applications of Tridecanoic acid-d9.

Chemical Properties and Structure
Tridecanoic acid-d9 is a stable, non-radioactive isotope-labeled compound. The "-d9"

designation indicates that nine hydrogen atoms in the molecule have been replaced by

deuterium atoms. Specifically, these deuterium atoms are located on the terminal methyl and

adjacent methylene groups of the fatty acid chain.

Table 1: Chemical and Physical Properties of Tridecanoic Acid-d9
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Property Value

Chemical Formula C₁₃H₁₇D₉O₂

Molecular Weight 223.40 g/mol

Exact Mass 223.2498 u

Isotopic Purity Typically ≥98%

Chemical Name
10,10,11,11,12,12,13,13,13-nonadeuterio-

tridecanoic acid

SMILES
O=C(O)CCCCCCCCC([2H])([2H])C([2H])

([2H])C([2H])([2H])C([2H])([2H])[2H]

Appearance White to off-white solid

Solubility
Soluble in organic solvents such as ethanol,

methanol, and DMSO

Synthesis of Tridecanoic Acid-d9
The synthesis of deuterated fatty acids like Tridecanoic acid-d9 typically involves a multi-step

chemical process. While specific proprietary methods may vary, a general synthetic approach

can be inferred from published methods for analogous compounds. One plausible route

involves the use of a deuterated starting material, such as a deuterated alkyl halide, which is

then elaborated to the final carboxylic acid.

A representative synthetic workflow is outlined below:

General Synthetic Workflow for Tridecanoic Acid-d9

Deuterated Alkyl Halide (e.g., d9-bromobutane) Grignard Reagent Formation Coupling with a Protected 
ω-halo-nonanoic acid ester Deprotection Tridecanoic Acid-d9
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A generalized synthetic pathway for Tridecanoic acid-d9.

Metabolism of Tridecanoic Acid
Tridecanoic acid, being an odd-chain fatty acid, follows a slightly different metabolic pathway

compared to the more common even-chain fatty acids. The understanding of its metabolism is

crucial when using its deuterated form as a tracer in metabolic studies.

The beta-oxidation of tridecanoic acid proceeds in a similar manner to even-chain fatty acids,

with the sequential removal of two-carbon units in the form of acetyl-CoA. However, the final

round of beta-oxidation yields one molecule of acetyl-CoA and one molecule of propionyl-CoA.

Propionyl-CoA is then converted to succinyl-CoA, which can enter the citric acid cycle.
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Metabolic Pathway of Tridecanoic Acid

Tridecanoic Acid

β-Oxidation Cycles

Acetyl-CoA

Propionyl-CoA

Citric Acid Cycle (TCA)

Succinyl-CoA

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS Experimental Workflow

Plasma Sample

Spike with Tridecanoic Acid-d9 
(Internal Standard)

Lipid Extraction 
(e.g., Folch method)

Transesterification to FAMEs 
(e.g., with BF₃ in Methanol)

GC-MS Analysis

Quantification using 
response ratio to IS
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LC-MS Experimental Workflow

Plasma Sample

Spike with Tridecanoic Acid-d9 
(Internal Standard)

Lipid Extraction 
(e.g., Liquid-Liquid Extraction)

LC-MS/MS Analysis

Quantification using 
response ratio to IS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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